Cas no 653574-37-9 (2-Pyridinecarboxylic acid,6-[2-(1,1-dimethylethoxy)-2-oxoethoxy]-5-nitro-)

2-Pyridinecarboxylic acid,6-[2-(1,1-dimethylethoxy)-2-oxoethoxy]-5-nitro- structure
653574-37-9 structure
Product Name:2-Pyridinecarboxylic acid,6-[2-(1,1-dimethylethoxy)-2-oxoethoxy]-5-nitro-
CAS No:653574-37-9
MF:C12H14N2O7
MW:298.248763561249
CID:400438
Update Time:2024-01-29

2-Pyridinecarboxylic acid,6-[2-(1,1-dimethylethoxy)-2-oxoethoxy]-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinecarboxylic acid,6-[2-(1,1-dimethylethoxy)-2-oxoethoxy]-5-nitro-
    • 2-Pyridinecarboxylic acid, 6-[2-(1,1-dimethylethoxy)-2-oxoethoxy]-5-nitro-
    • Inchi: 1S/C12H14N2O7/c1-12(2,3)21-9(15)6-20-10-8(14(18)19)5-4-7(13-10)11(16)17/h4-5H,6H2,1-3H3,(H,16,17)
    • InChI Key: GWNHUOQTKRYCAI-UHFFFAOYSA-N
    • SMILES: C1(C(O)=O)=NC(OCC(OC(C)(C)C)=O)=C([N+]([O-])=O)C=C1

Computed Properties

  • Exact Mass: 298.08012

Experimental Properties

  • Density: 1.373±0.06 g/cm3(Predicted)
  • Boiling Point: 459.4±45.0 °C(Predicted)
  • PSA: 128.86
  • pka: 2.49±0.13(Predicted)
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